Cas no 1806633-57-7 (Methyl 3-(2-cyanoethyl)-4-methoxybenzoate)

• Product Name: Methyl 3-(2-cyanoethyl)-4-methoxybenzoate
• CAS No: 1806633-57-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5966336
• PubChem ID: 165838181
• Update Time: 2025-06-14

Methyl 3-(2-cyanoethyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-cyanoethyl)-4-methoxybenzoate
• Benzoic acid, 3-(2-cyanoethyl)-4-methoxy-, methyl ester
• EN300-1831967
• 1806633-57-7

• Inchi： 1S/C12H13NO3/c1-15-11-6-5-10(12(14)16-2)8-9(11)4-3-7-13/h5-6,8H,3-4H2,1-2H3
• InChI Key： WDULCKNLQYBFFE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC)C(CCC#N)=C1

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 393.5±32.0 °C(Predicted)

Additional information on Methyl 3-(2-cyanoethyl)-4-methoxybenzoate

Research Brief on Methyl 3-(2-cyanoethyl)-4-methoxybenzoate (CAS: 1806633-57-7) in Chemical Biology and Pharmaceutical Applications

Methyl 3-(2-cyanoethyl)-4-methoxybenzoate (CAS: 1806633-57-7) is a synthetic intermediate of growing importance in pharmaceutical and chemical biology research. Recent studies have highlighted its role as a versatile building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and modulators of cellular signaling pathways. This compound's unique structural features, including the cyanoethyl and methoxy functional groups, contribute to its reactivity and potential as a pharmacophore in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 3-(2-cyanoethyl)-4-methoxybenzoate as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research team utilized this compound to develop a series of potent and selective inhibitors showing promise for the treatment of B-cell malignancies. The cyanoethyl group was found to be crucial for maintaining optimal binding interactions with the target protein.

In the field of chemical biology, researchers have employed Methyl 3-(2-cyanoethyl)-4-methoxybenzoate as a key intermediate in the development of activity-based probes for studying enzyme function. A recent Nature Chemical Biology publication (2024) described its use in creating fluorescent probes for monitoring esterase activity in live cells, enabling real-time visualization of enzymatic processes with high spatial and temporal resolution.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of Methyl 3-(2-cyanoethyl)-4-methoxybenzoate. A 2023 Organic Process Research & Development paper presented an improved catalytic system for its synthesis, achieving higher yields (85-92%) and better purity (>99%) compared to traditional methods. This development is particularly significant for scaling up production for pharmaceutical applications.

Recent pharmacological evaluations have revealed interesting properties of derivatives synthesized from Methyl 3-(2-cyanoethyl)-4-methoxybenzoate. Studies indicate that these compounds show moderate blood-brain barrier penetration, making them potential candidates for central nervous system-targeted therapies. Additionally, preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies suggest favorable pharmacokinetic profiles for several derivatives.

The compound has also found applications in materials science, particularly in the development of bioresponsive materials. Research published in Advanced Functional Materials (2024) demonstrated its use in creating pH-sensitive drug delivery systems, where the ester moiety serves as a cleavable linker for controlled release of therapeutic agents in specific physiological environments.

Looking forward, Methyl 3-(2-cyanoethyl)-4-methoxybenzoate continues to attract attention as a multifunctional intermediate in drug discovery. Current research directions include exploring its potential in PROTAC (PROteolysis TArgeting Chimera) development and as a building block for covalent inhibitors. The compound's versatility and the recent methodological improvements in its synthesis and application suggest it will remain an important tool in chemical biology and pharmaceutical research in the coming years.